Cas no 208245-73-2 (tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 208245-73-2
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD26959125
• CID: 2094422
• PubChem ID: 22961112
• Update Time: 2025-11-02

tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-methyl-5,6-dihydropyridine-1(2H)-carboxylate
• 1(2H)-Pyridinecarboxylic acid, 3,6-dihydro-4-methyl-, 1,1-dimethylethyl ester
• tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate
• SB13261
• 3,6-Dihydro-4-methyl-1(2H)-pyridinecarboxylic acid 1,1-dimethylethyl ester
• 3,6-Dihydro-4-methyl-1(2H)-pyridinecarboxylic acid 1,1-dimethylethyl ester, AldrichCPR
• SCHEMBL8218881
• SY098348
• 1-Boc-4-methyl-1,2,3,6-tetrahydropyridine
• tert-butyl 4-methyl-3,6-dihydropyridine-1(2H)-carboxylate
• tert-Butyl4-methyl-5,6-dihydropyridine-1(2H)-carboxylate
• 208245-73-2
• AS-34206
• AKOS024071358
• CS-0048207
• MFCD26959125
• tert-butyl 4-methyl-3,6-dihydro-2H-pyridine-1-carboxylate

• MDL： MFCD26959125
• Inchi： 1S/C11H19NO2/c1-9-5-7-12(8-6-9)10(13)14-11(2,3)4/h5H,6-8H2,1-4H3
• InChI Key： UPUZWYFQRARJNC-UHFFFAOYSA-N
• SMILES： O(C(N1CC=C(C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.7

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 257.0±29.0 °C at 760 mmHg

tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate

Comprehensive Guide to tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 208245-73-2)

tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 208245-73-2) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound, often referred to as a Boc-protected tetrahydropyridine derivative, plays a crucial role in the synthesis of complex molecules, particularly in drug discovery and development. Its unique structure, featuring a tert-butyl carbamate group and a 4-methyl-1,2,3,6-tetrahydropyridine backbone, makes it a valuable intermediate in organic chemistry.

The tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate is known for its stability and versatility in synthetic applications. Researchers often utilize this compound in the preparation of N-heterocyclic compounds, which are essential in the development of bioactive molecules. The Boc-protecting group in this compound is particularly advantageous, as it can be easily removed under mild acidic conditions, making it a preferred choice in multi-step synthesis.

One of the key applications of tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate is in the field of medicinal chemistry. It serves as a building block for the synthesis of various pharmaceutical intermediates, including potential candidates for central nervous system (CNS) drugs. The 4-methyl-1,2,3,6-tetrahydropyridine moiety is structurally similar to several bioactive alkaloids, which enhances its relevance in drug design.

In recent years, the demand for tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate has increased due to its role in the development of small molecule therapeutics. With the growing interest in personalized medicine and targeted drug delivery, this compound has gained attention for its potential in creating novel drug candidates. Researchers are also exploring its use in catalysis and material science, further expanding its applications.

The synthesis of tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate typically involves the protection of the amine group in 4-methyl-1,2,3,6-tetrahydropyridine with a tert-butyloxycarbonyl (Boc) group. This process ensures the stability of the compound during subsequent reactions. The final product is characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and quality.

From a market perspective, tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate is available through specialized chemical suppliers and custom synthesis providers. Its price and availability may vary depending on the scale of production and purity requirements. As the pharmaceutical industry continues to innovate, the demand for high-quality Boc-protected intermediates like this compound is expected to rise.

For researchers and chemists working with tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate, it is essential to follow proper handling and storage guidelines. Although the compound is not classified as hazardous, standard laboratory safety practices should be observed. Proper storage in a cool, dry place under inert conditions can prolong its shelf life and maintain its reactivity.

In conclusion, tert-butyl 4-methyl-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 208245-73-2) is a valuable compound in modern chemistry, with applications spanning drug discovery, catalysis, and material science. Its unique properties and versatility make it a sought-after intermediate for researchers worldwide. As the scientific community continues to explore new frontiers in chemistry and medicine, the importance of such specialized compounds is only set to grow.